2-(Anilinomethyl)-4-methylphenol

• CAS No.: 61593-30-4
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 2-(anilinomethyl)-4-methylphenol
• InChI: InChI=1S/C14H15NO/c1-11-7-8-14(16)12(9-11)10-15-13-5-3-2-4-6-13/h2-9,15-16H,10H2,1H3
• InChI Key: HDZSBVQHMJXEFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)CNC2=CC=CC=C2

Description

2-(Anilinomethyl)-4-methylphenol is a phenolic compound featuring a 4-methylphenol core substituted with an anilinomethyl group (–CH₂–C₆H₅NH₂) at the ortho position. Phenolic compounds with similar frameworks are widely used as antioxidants , pharmaceutical intermediates , and heterocyclic building blocks .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Anilinomethyl)-4-methylphenol typically involves the reaction of 4-methylphenol with aniline in the presence of a suitable catalyst. One common method is the nucleophilic substitution reaction where aniline acts as a nucleophile and 4-methylphenol as an electrophile . The reaction is usually carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product.

Industrial Production Methods

In industrial settings, the production of 2-(Anilinomethyl)-4-methylphenol may involve more advanced techniques such as continuous flow reactors and the use of specific catalysts to enhance the reaction rate and efficiency . The scalability of the process is crucial for large-scale production, and optimization of reaction parameters is often required to achieve the desired output.

Chemical Reactions Analysis

Types of Reactions

2-(Anilinomethyl)-4-methylphenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into corresponding amines or alcohols.

Substitution: Electrophilic aromatic substitution reactions are common, where the phenolic group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are employed under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .

Scientific Research Applications

2-(Anilinomethyl)-4-methylphenol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its unique chemical structure.

Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Anilinomethyl)-4-methylphenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical processes . The anilinomethyl group can also interact with enzymes and receptors, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

2-(5-Isoxazolyl)-4-methylphenol

• Structure: 4-methylphenol substituted with an isoxazole ring at the ortho position.
• Properties: Melting point: 175–177°C . Water solubility: Not explicitly stated, but likely low due to aromatic and heterocyclic substituents. Applications: Used as a heterocyclic building block in organic synthesis .

2-(1-Adamantyl)-4-methylphenol

• Structure: 4-methylphenol with a bulky adamantyl group at the ortho position.
• Properties :
  • Melting point: 128–130°C .
  • Water solubility: Sparingly soluble (7.8 × 10⁻³ g/L at 25°C) .
  • Applications: Pharmaceutical intermediate .
• Comparison: The adamantyl group enhances hydrophobicity, reducing water solubility compared to 2-(anilinomethyl)-4-methylphenol.

2-(Aminomethyl)-4-methylphenol Hydrochloride

• Structure: 4-methylphenol with an aminomethyl group (–CH₂NH₂) at the ortho position, in hydrochloride form.
• Properties :
  • Molecular weight: 173.64 g/mol .
  • Applications: Intermediate in drug synthesis .
• Comparison: The protonated amine group improves solubility in polar solvents, making it more suitable for pharmaceutical applications than the neutral anilinomethyl derivative.

Functional Analogues

2-(3,5-Di-tert-butyl-4-hydroxybenzyl)-4-methylphenol

• Structure: 4-methylphenol with a 3,5-di-tert-butyl-4-hydroxybenzyl substituent.
• Applications : High-performance antioxidant in polymers and rubbers .
• Comparison: The tert-butyl groups provide steric hindrance, enhancing oxidative stability compared to 2-(anilinomethyl)-4-methylphenol .

4-(Benzylamino)phenol

• Structure: Phenol with a benzylamino group (–NH–CH₂C₆H₅) at the para position.
• Properties :
  • CAS: 103-14-0 .
  • Applications: Intermediate in dye and polymer synthesis .

Table 1: Physical and Chemical Properties

Compound	Melting Point (°C)	Water Solubility	Key Substituent	Applications	Reference
2-(Anilinomethyl)-4-methylphenol	Not reported	Not reported	–CH₂–C₆H₅NH₂	Likely antioxidant/drug intermediate	–
2-(5-Isoxazolyl)-4-methylphenol	175–177	Low	Isoxazole ring	Heterocyclic building block
2-(1-Adamantyl)-4-methylphenol	128–130	7.8 × 10⁻³ g/L (25°C)	Adamantyl group	Pharmaceutical intermediate
2-(Aminomethyl)-4-methylphenol HCl	Not reported	High (due to HCl salt)	–CH₂NH₂⁺Cl⁻	Drug intermediate

Research Findings and Trends

• Antioxidant Activity: Bulky substituents (e.g., tert-butyl groups) in phenolic derivatives enhance antioxidant efficacy by stabilizing radical intermediates .
• Pharmaceutical Utility: Adamantyl and aminomethyl groups improve lipophilicity and bioavailability, making such compounds valuable in drug design .
• Thermal Stability: Pyrolysis studies on 4-methylphenol derivatives (e.g., 4-methylphenol in tobacco stem) reveal decomposition patterns linked to lignin content, suggesting similar thermal behavior in structurally related compounds .